Cas no 119014-31-2 (3-(azepan-1-yl)propan-1-ol hydrochloride)

• Product Name: 3-(azepan-1-yl)propan-1-ol hydrochloride
• CAS No: 119014-31-2
• CID: 4576525
• PubChem ID: 132372881
• Update Time: 2025-05-19

3-(azepan-1-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-yl)propan-1-ol hydrochloride

Additional information on 3-(azepan-1-yl)propan-1-ol hydrochloride

Introduction to 3-(azepan-1-yl)propan-1-ol hydrochloride (CAS No. 119014-31-2)

3-(azepan-1-yl)propan-1-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 119014-31-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azepane derivatives, which are known for their structural versatility and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules. In recent years, the exploration of azepane-based scaffolds has gained momentum due to their favorable pharmacokinetic properties and reduced toxicity compared to traditional heterocyclic systems.

The structure of 3-(azepan-1-yl)propan-1-ol hydrochloride features a seven-membered azepane ring linked to a propyl chain, with the hydroxyl group positioned at the 1-position of the azepane ring and the presence of a hydrochloride counterion. This unique arrangement imparts distinct electronic and steric properties that can be exploited in drug design. The compound’s molecular flexibility allows for conformational variations that may influence its binding affinity to biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of azepane derivatives like 3-(azepan-1-yl)propan-1-ol hydrochloride. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in neurological disorders. For instance, preliminary simulations indicate potential binding interactions with serotonergic receptors, which are implicated in conditions such as depression and anxiety. These findings align with the growing interest in developing novel serotonin modulators as therapeutic agents.

In addition to its potential applications in central nervous system disorders, 3-(azepan-1-yl)propan-1-ol hydrochloride has shown promise in preclinical studies related to inflammatory diseases. The azepane moiety is known to exhibit anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. The presence of the hydroxyl group further enhances its ability to engage with biological pathways involved in immune responses. This dual functionality makes it an attractive candidate for further development into a therapeutic compound.

The synthesis of 3-(azepan-1-yl)propan-1-ol hydrochloride involves multi-step organic transformations, including nucleophilic substitution reactions and acid-base neutralization steps. The synthesis typically begins with the preparation of an azepane derivative followed by functionalization at the propyl position. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for pharmaceutical applications. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact.

From a regulatory perspective, 3-(azepan-1-yl)propan-1-ol hydrochloride must comply with stringent guidelines set forth by pharmaceutical regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that all aspects of drug development, from synthesis to clinical trials, meet rigorous safety and efficacy standards. Compliance with Good Manufacturing Practices (GMP) is particularly important for compounds intended for human use, as it guarantees consistent quality and batch-to-batch reproducibility.

The future prospects for 3-(azepan-1-yl)propan-1-ol hydrochloride are promising, with ongoing research focusing on its potential as a lead compound for drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced pharmacological profiles. Additionally, advances in biocatalysis and green chemistry may provide sustainable alternatives for its synthesis, aligning with global efforts toward environmentally responsible drug development.

In conclusion, 3-(azepan-1-yl)propan-1-ol hydrochloride (CAS No. 119014-31-2) represents a significant advancement in medicinal chemistry due to its unique structure and potential biological activities. Its applications span across multiple therapeutic areas, including neurological disorders and inflammatory diseases. With continued research and development, this compound holds great promise for improving human health outcomes.